Cas no 50685-89-7 (Benzene, 1-(bromomethyl)-4-(2-phenylethenyl)-)
50685-89-7 structure
Product Name:Benzene, 1-(bromomethyl)-4-(2-phenylethenyl)-
CAS No:50685-89-7
MF:C15H13Br
MW:273.167723417282
CID:1568275
PubChem ID:12463836
Update Time:2025-04-21
Benzene, 1-(bromomethyl)-4-(2-phenylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-4-(2-phenylethenyl)-
- 50685-89-7
- SCHEMBL8886584
- 1-(Bromomethyl)-4-styrylbenzene
-
- Inchi: 1S/C15H13Br/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-11H,12H2/b7-6+
- InChI Key: HVVNWCUEJXPERA-VOTSOKGWSA-N
- SMILES: BrCC1C=CC(/C=C/C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 272.02009
- Monoisotopic Mass: 272.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(bromomethyl)-4-(2-phenylethenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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